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Compound of Interest

Compound Name: Einecs 255-399-6

Cat. No.: B15178931

Identity of Einecs 255-399-6 and Its Applications

Initial analysis indicates that the substance identified by Einecs 255-399-6, with the
corresponding CAS number 41489-07-0, is not utilized as a catalyst in organic synthesis.
Instead, chemical databases and suppliers identify this substance as "5-Oxo-DL-proline,
compound with hexadecyl L-lysinate (1:1)" or variations thereof, which are primarily employed
in the cosmetics industry as surfactants and conditioning agents.

A thorough review of scientific literature and chemical supplier information reveals no evidence
of Einecs 255-399-6 being applied in the field of organic synthesis catalysis. The core request
for detailed application notes, experimental protocols, and diagrams related to its catalytic use
in this area cannot be fulfilled as the premise is incorrect.

The primary chemical identity associated with CAS number 41489-07-0 is a compound of 5-
Oxo-DL-proline with hexadecyl L-lysinate[1]. Other sources may refer to similar structures like
sodium lauroyl aspartate under a different CAS number but with related applications[2][3][4].
These substances are valued for their surface-active properties and are incorporated into
personal care products.

Given the discrepancy between the requested application and the actual use of Einecs 255-
399-6, it is not possible to provide the detailed protocols and diagrams for organic synthesis
catalysis as specified in the prompt. The following sections would typically detail such
applications; however, due to the non-catalytic nature of this specific chemical, this information
IS not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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